Dalnigrein
Overview
Description
Dalnigrein is a member of the class of 7-hydroxyisoflavones that is isoflavone having four methoxy substituents at the 2'-, 4'-, 5'- and 6-positions and a hydroxy group at position 7. It is a member of 7-hydroxyisoflavones and a member of 4'-methoxyisoflavones. It is a conjugate acid of a this compound(1-).
Scientific Research Applications
Scientific Research Methodologies
1. Models of Cognitive Labor in Scientific Research
- Abstract : This study examines models of how scientists decide on projects to work on, focusing on the division of cognitive labor in scientific communities. It tests the robustness of these models against assumptions, using agent-based simulations, revealing that the models are not robust against weakenings of these idealizations (Muldoon & Weisberg, 2011).
2. Technological Paradigms in Research
- Abstract : This paper explores the similarities between technological research and basic scientific paradigms, investigating the impact of innovative activities on a firm's performance and the role of institutional and economic factors (Dosi, 1982).
3. Data Management in Life Sciences
- Abstract : The paper discusses e!DAL, a software framework for publishing and sharing research data, highlighting its features like version tracking, metadata management, and persistent identifier registration. This tool was developed based on experiences in research data management at the Leibniz Institute of Plant Genetics and Crop Plant Research (Arend et al., 2014).
4. Automation in Scientific Research
- Abstract : This paper reports on the development of Robot Scientist “Adam,” which automates the hypothetico-deductive method and experiment recording, enabling reproducibility in scientific research (King et al., 2009).
Application in Yeast Genomics
A paper discussing the DAL cluster in yeast, which is related in name but may not be directly relevant to Dalnigrein, provides insights into gene clusters in yeast:
5. Gene Clusters in Yeast
- Abstract : The study investigates the formation of the DAL cluster, a metabolic gene cluster in yeast, through genomic rearrangements. It highlights the biochemical reorganization of the purine degradation pathway in yeast (Wong & Wolfe, 2005).
properties
Molecular Formula |
C19H18O7 |
|---|---|
Molecular Weight |
358.3 g/mol |
IUPAC Name |
7-hydroxy-6-methoxy-3-(2,4,5-trimethoxyphenyl)chromen-4-one |
InChI |
InChI=1S/C19H18O7/c1-22-14-8-18(25-4)17(24-3)5-10(14)12-9-26-15-7-13(20)16(23-2)6-11(15)19(12)21/h5-9,20H,1-4H3 |
InChI Key |
HCBHUSZRPOFQMN-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1C2=COC3=CC(=C(C=C3C2=O)OC)O)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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